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Compound of Interest

Compound Name: Acid Blue 129

Cat. No.: B1665439

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Acid
Blue 129 (C.l. 62058), an anthraquinone-based synthetic dye. The information is curated for
professionals in research and development who require detailed chemical data for applications
ranging from analytical chemistry to environmental science.

General Chemical Properties

Acid Blue 129 is a synthetic dye belonging to the anthraquinone class, characterized by its
vibrant blue color.[1][2] It is widely used in the textile industry for dyeing protein fibers like wool
and silk, as well as synthetic fibers such as nylon.[2][3] Its chemical structure features sulfonic
acid groups, which impart water solubility and facilitate its application from acidic dye baths.[1]
[4] The compound is also frequently utilized as a model pollutant in environmental studies
focused on wastewater treatment technologies due to its stability and persistence.[4]
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Property Value Reference
CAS Number 6397-02-0 [1][2][5]
Molecular Formula C23H19N2NaOsS 2115161171
Molecular Weight 458.46 g/mol [2][5]
Sodium 1-amino-9,10-dioxo-4-
(2,4,6-
IUPAC Name . . [4]
trimethylanilino)anthracene-2-
sulfonate
C.l. Acid Blue 129; Atanyl Blue
PRL; Sodium 1-amino-4-
(2,4,6-
Synonyms trimethylanilino)anthraquinone-  [1][6][7]

2-sulfonate; Acid Fast Blue BS;
Solway Blue RB; Weak Acid
Brilliant Blue P-R

Chemical Structure

Anthraquinone

[2]14]

Physical and Spectroscopic Properties

Acid Blue 129 exists as a dark blue to purple powder.[8][9] Its solubility characteristics can

appear contradictory in literature; while it is classified as an acid dye with sulfonic acid groups

for water solubility, some sources report it as poorly or partly miscible in water, with a specific
solubility of 10 g/L at 90°C.[1][8][10][11] This suggests that its solubility is temperature-
dependent and may not be high under all conditions.

Table 2.1: Physical Properties

Property Value Reference
Dark-blue or dark purple

Appearance [81[9]
powder

Melting Point >300 °C (>572 °F) [8I[9][11]
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| Solubility | 10 g/L in water (at 90°C) [[10][11][12] |

Table 2.2: Spectroscopic Properties

Wavelength (Amax) Conditions / Solvent Reference
629 nm Not specified [4][11][13]
600 nm Aqueous solution [4]

| 594 nm | Aqueous solution (pH 4-12) |[4] |

Chemical Stability and Reactivity

Acid Blue 129 is stable under normal temperature and pressure conditions.[5] However, it is
incompatible with strong oxidizing and reducing agents.[5] Contact with oxidizing agents such
as nitrates, oxidizing acids, and chlorine bleaches should be avoided to prevent potential
ignition.[8]

Reactivity Profile:

¢ |n Concentrated Sulfuric Acid: Dissolves to form a blue solution, which turns reddish-blue
upon dilution.[10][11]

» In Concentrated Nitric Acid: Produces a ginger-yellow color.[10][11]

» With Hydrochloric Acid: The color of its agueous solution remains unchanged, but a
precipitate forms.[10][11]

o With Sodium Hydroxide: The solution turns bluish-purple, accompanied by precipitation.[10]
[11]

e Hazardous Decomposition: When heated to decomposition, it can emit irritating and toxic
fumes and gases.[5]

» Polymerization: Hazardous polymerization will not occur.[5]
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Experimental Protocols

4.1 Synthesis of Acid Blue 129

The primary manufacturing method for Acid Blue 129 involves the condensation of 1-Amino-4-
bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid with 2,4,6-Trimethylbenzenamine.[2]
[14] Industrial synthesis often uses a copper catalyst.[15]

General Protocol Outline:

Reactant Preparation: 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid
(bromaminic acid) and 2,4,6-Trimethylbenzenamine are prepared in an aqueous medium.

o Condensation Reaction: The reactants are mixed in the presence of a catalyst, such as a
monovalent copper complex, which has been shown to improve reaction efficiency and
reduce byproducts.[15] An acid-binding agent is also added.

¢ Heating: The reaction mixture is heated to facilitate the condensation reaction, leading to the
formation of the Acid Blue 129 molecule.

 Isolation and Purification: After the reaction is complete, the product is isolated from the
reaction mixture. This may involve filtration, washing, and drying to obtain the final dye
powder.
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Caption: Synthesis workflow for Acid Blue 129.
4.2 Adsorption Studies for Wastewater Treatment

Acid Blue 129 is a common target compound for testing the efficacy of new adsorbents for
wastewater remediation. The following protocol is a generalized methodology based on such
studies.[4][16]
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Methodology:

o Preparation of Dye Stock Solution: A stock solution of Acid Blue 129 (e.g., 1000 mg/L) is
prepared by dissolving a known weight of the dye in deionized water. Working solutions of
desired concentrations are prepared by diluting the stock solution.

» Batch Adsorption Experiments:

o A fixed amount of adsorbent material (e.g., activated carbon) is added to a series of flasks
containing the dye solution at a known initial concentration.[16]

o The flasks are agitated in a shaker bath at a constant temperature for a specified period to
reach equilibrium.

o Parameters such as pH, adsorbent dosage, initial dye concentration, and temperature are
varied systematically to study their effect on dye removal.

e Analysis:
o After agitation, the solution is separated from the adsorbent by centrifugation or filtration.

o The remaining concentration of Acid Blue 129 in the supernatant is determined
spectrophotometrically by measuring the absorbance at its Amax (e.g., 600 nm).[4]

o Data Evaluation: The amount of dye adsorbed per unit mass of adsorbent (ge) is calculated.
The data is then fitted to various kinetic (e.g., pseudo-first-order, pseudo-second-order) and
isotherm (e.g., Langmuir, Freundlich) models to understand the adsorption mechanism and
capacity.[4][17]
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Caption: Experimental workflow for an adsorption study.
4.3 Nonlinear Absorption (NLA) Analysis

Recent studies have investigated the nonlinear optical properties of Acid Blue 129 using the Z-
scan method. This technique is crucial for identifying materials for applications in nonlinear
optics.[18]
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Methodology:

o Sample Preparation: Solutions of Acid Blue 129 are prepared in various polar solvents (e.g.,
ethanol, methanol, DMSO).

o Characterization: The linear absorption and fluorescence spectra of the solutions are
recorded using UV-Visible and fluorescence spectrophotometers.

e Z-Scan Measurement: The open-aperture (OA) Z-scan method is employed using a laser
source (e.g., at 650 nm).[18] The sample is moved along the z-axis through the focal point of
a lens, and the transmitted intensity is measured.

» Data Analysis: The OA Z-scan curve reveals the nature of the nonlinear absorption. A peak
indicates saturable absorption (SA), while a valley indicates reverse saturable absorption
(RSA).[18] From this data, the nonlinear absorption coefficient () and the imaginary part of
the third-order nonlinear susceptibility can be calculated.[18]

Conclusion

Acid Blue 129 possesses a well-defined set of chemical and physical properties that make it a
staple in the textile industry and a valuable model compound in environmental and materials
science research. Its anthraquinone structure provides high stability, while its sulfonic acid
group ensures applicability from aqueous solutions. Understanding its reactivity, spectroscopic
signature, and behavior in experimental settings is critical for its effective and safe use in
various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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